Cas no 1428352-80-0 (1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea
• CAS No: 1428352-80-0
• MF: C₁₈H₂₀Cl₂N₄O₃S
• MW: 443.347400665283
• CID: 5802565
• PubChem ID: 71786681
• Update Time: 2025-05-23

1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]urea
• 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea
• VU0534491-1
• 1428352-80-0
• AKOS024535355
• 1-(3,4-dichlorophenyl)-3-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)urea
• F6178-6431

• Inchi： 1S/C18H20Cl2N4O3S/c19-16-4-3-14(10-17(16)20)23-18(25)22-11-13-5-8-24(9-6-13)28(26,27)15-2-1-7-21-12-15/h1-4,7,10,12-13H,5-6,8-9,11H2,(H2,22,23,25)
• InChI Key： AMLGLFZINYVWGR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCC1CCN(S(C2=CC=CN=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 442.0633171g/mol
• Monoisotopic Mass: 442.0633171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.8Ų

Additional information on 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea

Comprehensive Overview of 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea (CAS No. 1428352-80-0)

The compound 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea, identified by its CAS No. 1428352-80-0, is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine-3-sulfonyl moiety and a piperidin-4-ylmethyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The compound’s urea linkage and dichlorophenyl component are key structural features that contribute to its binding affinity and selectivity. These attributes align with current trends in drug development, where structure-activity relationship (SAR) studies are critical for optimizing efficacy and minimizing off-target effects. As such, 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea is often discussed in the context of kinase inhibition and receptor modulation.

The synthesis of CAS No. 1428352-80-0 involves multi-step organic reactions, including sulfonylation and urea formation, which are well-documented in peer-reviewed literature. Its physicochemical properties, such as solubility and stability, have been characterized to ensure compatibility with in vitro and in vivo studies. These properties are crucial for researchers exploring its potential in drug delivery systems and bioavailability enhancement, topics frequently searched in academic and industrial databases.

From a commercial perspective, 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea is available through specialized chemical suppliers, catering to pharmaceutical and biotechnology companies. Its applications extend to high-throughput screening (HTS) and lead compound optimization, making it a valuable tool for drug discovery pipelines. The compound���s relevance is further highlighted by its inclusion in patent filings and research grants, underscoring its potential in addressing unmet medical needs.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the growing emphasis on green chemistry and sustainable laboratory practices, which are hot topics in scientific communities and regulatory discussions.

In summary, 1-(3,4-dichlorophenyl)-3-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}urea (CAS No. 1428352-80-0) represents a versatile and intriguing molecule with broad implications for modern drug development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of targeted therapy and molecular pharmacology. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing therapeutic innovations.